Cas no 130879-37-7 (3-Pyridinecarboxylic acid, 2-chloro-6-methoxy-, ethyl ester)

• Product Name: 3-Pyridinecarboxylic acid, 2-chloro-6-methoxy-, ethyl ester
• CAS No: 130879-37-7
• MF: C₉H₁₀ClNO₃
• MW: 215.633601665497
• CID: 3706236
• PubChem ID: 46311310
• Update Time: 2025-04-22

3-Pyridinecarboxylic acid, 2-chloro-6-methoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 2-chloro-6-methoxy-, ethyl ester
• Ethyl 2-chloro-6-methoxynicotinate
• DB-096001
• 130879-37-7

• Inchi： 1S/C9H10ClNO3/c1-3-14-9(12)6-4-5-7(13-2)11-8(6)10/h4-5H,3H2,1-2H3
• InChI Key： SCMJLDJGABVNPI-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(OC)=CC=C1C(OCC)=O

Computed Properties

• Exact Mass: 215.0349209Da
• Monoisotopic Mass: 215.0349209Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 48.4Ų